Cas no 159517-51-8 (Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI))

Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI) structure
159517-51-8 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI)
CAS No:159517-51-8
MF:C9H8FN
MW:149.164925575256
CID:109239
PubChem ID:40578929
Update Time:2025-04-18

Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI)
    • (2S)-2-(4-fluorophenyl)propanenitrile
    • Benzeneacetonitrile, 4-fluoro-alpha-methyl-, (S)- (9CI)
    • 159517-51-8
    • Inchi: 1S/C9H8FN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m1/s1
    • InChI Key: JPTHCYFZRSLQMW-SSDOTTSWSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H](C#N)C

Computed Properties

  • Exact Mass: 149.06414
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

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